Cas no 1211521-17-3 (1-(5-bromo-3-methoxypyridin-2-yl)ethan-1-one)

• Product Name: 1-(5-bromo-3-methoxypyridin-2-yl)ethan-1-one
• CAS No: 1211521-17-3
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• CID: 2619262
• PubChem ID: 73012339
• Update Time: 2025-10-29

1-(5-bromo-3-methoxypyridin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-3-methoxypyridin-2-yl)ethanone
• 1-(5-bromo-3-methoxypyridin-2-yl)ethan-1-one
• 1211521-17-3
• DS-18758
• MFCD18261722
• SCHEMBL21605545
• CS-0144057
• AKOS027393631
• O10302
• DB-161531
• FB143245

• MDL： MFCD18261722
• Inchi： 1S/C8H8BrNO2/c1-5(11)8-7(12-2)3-6(9)4-10-8/h3-4H,1-2H3
• InChI Key： YNEBOMXZZRMZEK-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C)=O)C(=C1)OC

Computed Properties

• Exact Mass: 228.97384g/mol
• Monoisotopic Mass: 228.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 39.2Ų

Additional information on 1-(5-bromo-3-methoxypyridin-2-yl)ethan-1-one

Introduction to 1-(5-bromo-3-methoxypyridin-2-yl)ethan-1-one (CAS No. 1211521-17-3)

The compound 1-(5-bromo-3-methoxypyridin-2-yl)ethan-1-one, identified by the CAS registry number 1211521-17-3, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound, often referred to as a pyridone derivative, has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyridine ring substituted with a bromine atom at position 5, a methoxy group at position 3, and an ethanone group at position 2. This combination of functional groups imparts distinctive chemical and biological properties to the compound.

Recent studies have highlighted the importance of pyridone derivatives in medicinal chemistry, particularly in the design of bioactive molecules. The presence of the bromine atom and methoxy group in this compound contributes to its high reactivity and selectivity in various chemical reactions. Moreover, the ethanone group enhances the molecule's ability to participate in hydrogen bonding, which is crucial for its interaction with biological targets such as enzymes and receptors.

The synthesis of 1-(5-bromo-3-methoxypyridin-2-yl)ethan-1-one involves a multi-step process that typically includes nucleophilic substitution, oxidation, and condensation reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for advanced studies. For instance, recent advancements in catalytic systems have enabled more efficient transformations, reducing reaction times and minimizing by-products.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a precursor for more complex molecules makes it valuable in the construction of heterocyclic frameworks. Additionally, preliminary biological assays have demonstrated its potential as an inhibitor of certain enzymes implicated in diseases such as cancer and neurodegenerative disorders. These findings underscore the importance of further research into its pharmacological properties.

The structural versatility of 1-(5-bromo-3-methoxypyridin-2-yl)ethan-1-one also lends itself to modifications that could expand its utility. For example, substituting the bromine atom with other halogens or functional groups could yield derivatives with enhanced bioavailability or selectivity. Such modifications are currently being explored in academic and industrial settings.

In conclusion, 1-(5-bromo-3-methoxypyridin-2-yl)ethan-1-one (CAS No. 1211521-17-3) is a compelling compound with significant potential in organic synthesis and drug discovery. Its unique combination of functional groups and reactivity make it a valuable tool for researchers aiming to develop innovative therapeutic agents. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in the field of medicinal chemistry.